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Compound of Interest

Compound Name: 5,5-dimethylhexanenitrile

Cat. No.: B8716097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physical properties of 5,5-
dimethylhexanenitrile, specifically its boiling point and density. Due to the limited availability

of experimentally determined data for this specific compound, this document outlines the

standard methodologies for determining these properties, alongside a framework for recording

and visualizing the workflow for such characterizations.

Quantitative Physical Properties
A comprehensive understanding of a compound's physical properties is fundamental for its

application in research and development. The boiling point provides insight into a substance's

volatility, while density is crucial for mass-to-volume conversions and formulation development.

As of the latest literature review, specific experimentally verified data for the boiling point and

density of 5,5-dimethylhexanenitrile are not readily available. The following table is provided

as a template for recording these values once they have been determined through the

experimental protocols outlined in this guide. For context, computed, non-experimental data

from publicly available chemical databases are included where available.
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Physical Property Value Units
Method of
Determination

Boiling Point Not Available °C or K
Experimental /

Predicted

Density Not Available g/cm³ or g/mL
Experimental /

Predicted

Molecular Weight 125.21 g/mol Computed[1]

XLogP3-AA 2.5 Computed[1]

Experimental Protocols for Determination of
Physical Properties
Accurate determination of boiling point and density requires standardized and meticulously

executed experimental procedures. The following sections detail widely accepted

methodologies.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor. Several methods can be employed

for its determination, with the choice often depending on the quantity of the substance

available.

2.1.1. Thiele Tube Method

This method is suitable for small sample volumes.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band or wire,

heating mantle or Bunsen burner, and heat transfer fluid (e.g., mineral oil).

Procedure:

A small amount of 5,5-dimethylhexanenitrile is placed in a small test tube.
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A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer.

The assembly is placed in a Thiele tube containing a heat transfer fluid.

The side arm of the Thiele tube is gently heated, causing the heat transfer fluid to circulate

and heat the sample evenly.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.

Heating is discontinued, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid is drawn back into the capillary

tube.

2.1.2. Simple Distillation Method

This method is appropriate when a larger volume of the liquid is available and can also serve

as a purification step.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

Procedure:

The distillation flask is charged with 5,5-dimethylhexanenitrile and a few boiling chips.

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned

correctly at the vapor outlet to the condenser.

The liquid is heated to a steady boil.

The temperature is recorded when the vapor condensation ring is stable on the

thermometer bulb. This stable temperature reading is the boiling point.
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Determination of Density
Density is the mass of a substance per unit volume. It is a fundamental physical property that

can be used to identify a substance.

2.2.1. Gravimetric Method using a Pycnometer or Graduated Cylinder

This is a straightforward and common method for determining the density of a liquid.

Apparatus: Pycnometer or a graduated cylinder, and an analytical balance.

Procedure:

The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using

an analytical balance.

A known volume of 5,5-dimethylhexanenitrile is added to the pycnometer or graduated

cylinder.

The mass of the container with the liquid is measured.

The mass of the liquid is determined by subtracting the mass of the empty container from

the mass of the container with the liquid.

The density is calculated by dividing the mass of the liquid by its volume. For higher

precision, this should be repeated multiple times to obtain an average value.[2]

Workflow for Physical Property Determination
The logical flow of determining the physical properties of a chemical compound like 5,5-
dimethylhexanenitrile can be visualized. This process begins with acquiring the compound

and proceeds through the experimental determination and data analysis.
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Caption: Workflow for determining the physical properties of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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